Cas no 1206994-17-3 (N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-methylphenyl)-2-[1-(2-methylphenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide
- N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
-
- Inchi: 1S/C26H25N3OS/c1-18-8-12-21(13-9-18)24-16-27-26(29(24)23-7-5-4-6-20(23)3)31-17-25(30)28-22-14-10-19(2)11-15-22/h4-16H,17H2,1-3H3,(H,28,30)
- InChI Key: YDFSYJLPYSNDKG-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C=C1)(=O)CSC1N(C2=CC=CC=C2C)C(C2=CC=C(C)C=C2)=CN=1
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2964-2746-2μmol |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1206994-17-3 | 90%+ | 2μl |
$57.0 | 2023-04-29 | |
| Life Chemicals | F2964-2746-5μmol |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1206994-17-3 | 90%+ | 5μl |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2964-2746-10μmol |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1206994-17-3 | 90%+ | 10μl |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2964-2746-20μmol |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1206994-17-3 | 90%+ | 20μl |
$79.0 | 2023-04-29 | |
| Life Chemicals | F2964-2746-1mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1206994-17-3 | 90%+ | 1mg |
$54.0 | 2023-04-29 | |
| Life Chemicals | F2964-2746-2mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1206994-17-3 | 90%+ | 2mg |
$59.0 | 2023-04-29 | |
| Life Chemicals | F2964-2746-3mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1206994-17-3 | 90%+ | 3mg |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2964-2746-4mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1206994-17-3 | 90%+ | 4mg |
$66.0 | 2023-04-29 | |
| Life Chemicals | F2964-2746-5mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1206994-17-3 | 90%+ | 5mg |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2964-2746-10mg |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
1206994-17-3 | 90%+ | 10mg |
$79.0 | 2023-04-29 |
N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
Professional Introduction to Compound with CAS No 1206994-17-3 and Product Name: N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
Compound with the CAS number 1206994-17-3 and the product name N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate architecture of this molecule, featuring a sulfanyl group and imidazole moiety, positions it as a promising candidate for further exploration in therapeutic interventions.
The N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide structure combines several pharmacophoric elements that are known to enhance binding affinity and selectivity. The presence of the 4-methylphenyl group, which is a common aromatic ring in many bioactive molecules, contributes to the compound's stability and interaction with biological targets. Additionally, the imidazole ring is a well-documented scaffold in drug discovery, often found in antifungal, antiviral, and anti-inflammatory agents. The sulfanyl group further enhances the compound's potential by introducing a polar region that can interact with hydrophilic residues in proteins.
Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, derivatives of imidazole sulfonamides have shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors. The N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide compound leverages these properties, making it a valuable asset in the search for novel therapeutic agents.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of 4-methylphenyl derivatives as starting materials allows for the introduction of functional groups at specific positions, which is crucial for achieving the desired pharmacological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the imidazole ring efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, ensuring a cleaner final product.
In terms of biological activity, preliminary investigations suggest that N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. This aligns with current trends in drug development, where targeting inflammation is a key strategy for treating chronic diseases such as arthritis and autoimmune disorders. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development.
The role of computational chemistry in optimizing the structure of this compound cannot be overstated. Molecular modeling techniques have been used to predict how different modifications might affect its binding affinity and selectivity. By simulating interactions with target proteins, researchers can identify key residues that contribute to activity and design analogs that enhance these interactions. This approach has already led to significant improvements in drug candidates across various therapeutic areas.
Furthermore, the environmental impact of synthesizing pharmaceutical compounds is an increasingly important consideration. Green chemistry principles have been applied to develop more sustainable methods for producing N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, reducing waste and minimizing energy consumption. These efforts not only lower costs but also align with global initiatives to promote sustainable practices in chemical manufacturing.
The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide will play a crucial role in developing innovative treatments.
In conclusion, Compound with CAS No 1206994-17-3 and its product name N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide represent a significant contribution to pharmaceutical chemistry. Its complex structure and promising biological activity position it as a valuable tool for further research and development. As advancements in synthetic methodologies and computational techniques continue to emerge, the potential applications of this compound are expected to expand, offering new hope for treating various diseases.
1206994-17-3 (N-(4-methylphenyl)-2-{[1-(2-methylphenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)